4-(1,1-Dimethylpropyl)-benzenethiol

• CAS No.: 2396-69-2
• Molecular Formula: C11H16S
• Molecular Weight: 180.31 g/mol
• IUPAC Name: 4-(2-methylbutan-2-yl)benzenethiol
• InChI: InChI=1S/C11H16S/c1-4-11(2,3)9-5-7-10(12)8-6-9/h5-8,12H,4H2,1-3H3
• InChI Key: YJUFLNZGJQSNRI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC=C(C=C1)S

Description

4-(1,1-Dimethylpropyl)-benzenethiol is a useful research compound. Its molecular formula is C11H16S and its molecular weight is 180.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Reflux a mixture of 1-dimethylcarbamoylthio-4-(1,1-dimethyl-propyl)-benzene (520 mg, 2.1 mmol) and K2CO3 (1.28 g, 9.3 mmol) in methanol (40 mL) for 6 h. Cool to room temperature and concentrate in vacuo. Suspend the residue in water and acidify to pH 1 with 1M aqueous HCl. Extract the aqueous phase with EtOAc (3×40 mL). Dry the combined organic extracts over MgSO4, filter and concentrate in vacuo. Purify the crude mixture by chromatography on silica gel eluting with hexane/EtOAc (1:0 to 97:3) to obtain the title compound (100 mg, 26%).